
A Comparative Analysis of Quizalofop-P Efficacy
Against Other ACCase-Inhibiting Herbicides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Quizalofop-P with

other prominent acetyl-CoA carboxylase (ACCase) inhibitors. The data presented is compiled

from various scientific studies to aid researchers and professionals in assessing the

performance of these herbicides for the control of grass weeds.

Executive Summary
Quizalofop-P, an aryloxyphenoxypropionate ("fop") herbicide, demonstrates high efficacy in

controlling a range of grass weed species. Comparative studies show that its performance is

often comparable or superior to other ACCase inhibitors, including other "fop" herbicides like

fluazifop-P-butyl and haloxyfop, and cyclohexanedione ("dim") herbicides such as clethodim

and sethoxydim. Efficacy is influenced by the target weed species, their growth stage, and the

application rate. In multiple field and greenhouse experiments, Quizalofop-P has consistently

achieved significant reductions in weed density and biomass, leading to improved crop yields.

Data Presentation: Efficacy Comparison
The following tables summarize the quantitative data on the efficacy of Quizalofop-P and other

ACCase herbicides from various experimental studies.

Table 1: Efficacy of Quizalofop-P and Other ACCase Herbicides on Various Grass Weeds in

Groundnut Fields[1]
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Herbicide
Application
Rate (L/ha)

Target Weeds
Weed Number
Reduction (%)

Weed Dry
Weight
Reduction (%)

Quizalofop-P-

ethyl (8.8% EC)
0.500

E. crus-galli, S.

glauca
72 70

Quizalofop-P-

ethyl (8.8% EC)
0.550

E. crus-galli, S.

glauca
79 87

Quizalofop-P-

ethyl (8.8% EC)
0.600

E. crus-galli, S.

glauca
90 96

Quizalofop-P-

ethyl (8.8% EC)
0.650

E. crus-galli, S.

glauca
85 92

Haloxyfop-R-

methyl (10.8%

EC)

0.75
E. crus-galli, S.

glauca
- -

Clethodim (12%

EC)
1

E. crus-galli, S.

glauca
-

≥70 (for E.

colonum)

Sethoxydim

(12.5% EC)
3

E. crus-galli, S.

glauca
-

≥70 (for E.

colonum)

Fluazifop-P-butyl

(15% EC)
3

E. crus-galli, S.

glauca
-

≥90 (for E. crus-

galli)

Table 2: Comparative Efficacy of Quizalofop-P and Clethodim on Volunteer Wheat[2][3]

Herbicide Application Rate (g/ha) Biomass Reduction (%)

Quizalofop-P 36 >90

Clethodim 30 63 - 98

Table 3: Efficacy of Quizalofop-ethyl and other Herbicides in Controlling Grassy Weeds in

Cotton[4]
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Herbicide
Application Rate (g
a.i./ha)

Weed Control
Efficiency (%) at 15
DAA

Weed Control
Efficiency (%) at 45
DAA

Quizalofop-ethyl 5%

EC
50 - -

Fenoxaprop-p-ethyl

9.3% EC
67.5 - -

Clethodim 12% EC 96 - -

Clethodim 12% EC 120 - -

Clethodim 12% EC 144 97.55 80.73

Experimental Protocols
The data presented in this guide is derived from studies employing standardized

methodologies for herbicide efficacy evaluation. A generalized experimental protocol is outlined

below.

Experimental Design: Field experiments were typically conducted using a randomized complete

block design (RCBD) with multiple replications (commonly three or four) for each treatment.[1]

Greenhouse studies often utilized a completely randomized design.

Herbicide Application: Herbicides were applied post-emergence to actively growing grass

weeds, generally at the 2-4 leaf stage.[5] Applications were made using calibrated backpack or

plot sprayers equipped with flat-fan nozzles to ensure uniform coverage. Adjuvants, such as

crop oil concentrate or non-ionic surfactants, were often included in the spray solution to

enhance herbicide uptake, as per manufacturer recommendations.

Efficacy Assessment: Weed control efficacy was assessed at various intervals after treatment

(e.g., 14, 21, and 28 days after application). Assessments were typically made through visual

ratings of weed injury on a scale of 0% (no control) to 100% (complete weed death).[6]

Quantitative measurements included weed density (number of plants per unit area) and weed

biomass (dry weight of above-ground plant material).[1] Crop yield was also measured at

harvest in field trials to determine the impact of weed control on productivity.[4]
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Caption: Inhibition of Acetyl-CoA Carboxylase (ACCase) by Quizalofop-P.

Generalized Experimental Workflow for Herbicide Efficacy Trials
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Caption: Generalized workflow for conducting herbicide efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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